Cas no 265126-59-8 (Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]-)

• Product Name: Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]-
• CAS No: 265126-59-8
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• MDL: MFCD00278593
• CID: 247713
• PubChem ID: 2744819
• Update Time: 2025-05-20

Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]-
• 1-{2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl}ethan-1-one
• 1-[2-(4-Trifluoromethoxy-phenyl)-thiazol-4-yl]-ethanone
• 1-[2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl]ethanone
• DTXSID30372545
• MFCD00278593
• 1-(2-(4-(Trifluoromethoxy)phenyl)thiazol-4-yl)ethanone
• Ethanone, 1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]-
• Maybridge1_008633
• CHEBI:195160
• 1-[2-[4-(triluoromethoxy)phenyl]-1,3-thiazol-4-yl]ethanone
• 265126-59-8
• HMS566A09
• AS-6224
• AKOS009096504

• MDL： MFCD00278593
• Inchi： 1S/C12H8F3NO2S/c1-7(17)10-6-19-11(16-10)8-2-4-9(5-3-8)18-12(13,14)15/h2-6H,1H3
• InChI Key： NZDSWLLTRXSEHB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 287.02284
• Monoisotopic Mass: 287.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Melting Point: 45.5 °C
• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]-

Comprehensive Guide to Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- (CAS No. 265126-59-8)

Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- (CAS No. 265126-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiazole and trifluoromethoxy functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and interaction with biological targets.

The molecular structure of Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- includes a thiazole ring linked to a phenyl group substituted with a trifluoromethoxy moiety. This configuration enhances its stability and reactivity, making it suitable for use in drug discovery and material science. The presence of the trifluoromethoxy group is particularly noteworthy, as it often improves the compound's metabolic stability and bioavailability, which are critical factors in pharmaceutical development.

In recent years, the demand for fluorinated compounds like Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- has surged due to their applications in medicinal chemistry. Fluorine-containing molecules are known for their ability to modulate the physicochemical properties of drugs, such as lipophilicity and membrane permeability. This has led to increased interest in 265126-59-8 as a potential intermediate for the synthesis of novel therapeutics targeting diseases like cancer, inflammation, and infectious diseases.

Beyond pharmaceuticals, Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- is also explored in agrochemical research. Its structural features make it a candidate for developing new pesticides and herbicides with improved efficacy and environmental safety. The thiazole moiety, in particular, is a common motif in agrochemicals due to its bioactivity against pests and weeds.

The synthesis of Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers are continually optimizing these methods to enhance yield and purity, addressing challenges such as regioselectivity and scalability. Advances in green chemistry have also influenced the production of this compound, with a focus on reducing hazardous byproducts and improving sustainability.

Market trends indicate a growing interest in custom synthesis and contract research for compounds like 265126-59-8. Pharmaceutical and agrochemical companies are outsourcing the production of specialized intermediates to leverage the expertise of chemical manufacturers. This trend is driven by the need for cost-effective and efficient solutions in drug and agrochemical development.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- is crucial. Computational modeling and high-throughput screening are often employed to predict its interactions with biological targets and optimize its performance in various applications. These techniques are integral to modern drug discovery and agrochemical design.

In conclusion, Ethanone,1-[2-[4-(trifluoromethoxy)phenyl]-4-thiazolyl]- (CAS No. 265126-59-8) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and bioactive potential make it a valuable subject of ongoing research. As the demand for fluorinated and heterocyclic compounds grows, this compound is poised to play a significant role in advancing scientific and industrial innovations.